N-((2-hydroxyquinolin-3-yl)methyl)-N-isobutyl-4-methoxybenzamide

• IUPAC Name: 4-methoxy-N-(2-methylpropyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C22H24N2O3/c1-15(2)13-24(22(26)16-8-10-19(27-3)11-9-16)14-18-12-17-6-4-5-7-20(17)23-21(18)25/h4-12,15H,13-14H2,1-3H3,(H,23,25)
• InChI Key: KMQIJYKBBYENDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

N-((2-hydroxyquinolin-3-yl)methyl)-N-isobutyl-4-methoxybenzamide, commonly known as HQNO, is a synthetic compound with significant biological properties. HQNO belongs to the class of quinolone compounds, which are known for their broad-spectrum antimicrobial activity. HQNO has been extensively studied for its potential applications in the field of medicine and biology.

Mechanism of Action

HQNO exerts its antimicrobial activity by inhibiting the function of bacterial respiratory chain enzymes. It specifically targets the cytochrome bc1 complex, which is essential for the production of ATP in bacteria. HQNO binds to the cytochrome bc1 complex and disrupts its function, leading to the inhibition of bacterial growth.
Biochemical and Physiological Effects:
HQNO has been found to have various biochemical and physiological effects. It has been shown to induce oxidative stress in bacterial cells, leading to the production of reactive oxygen species (ROS). HQNO also affects the expression of various genes involved in bacterial metabolism and virulence. In addition, HQNO has been found to modulate the immune response in mammalian cells.

Advantages and Limitations for Lab Experiments

HQNO has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. Its antimicrobial activity is broad-spectrum, making it useful for studying a wide range of bacterial species. However, HQNO also has some limitations. Its mechanism of action is not fully understood, and its effects on mammalian cells are not well characterized. In addition, HQNO has been shown to have some toxic effects on human cells at high concentrations.

Future Directions

There are several potential future directions for research on HQNO. One area of interest is the development of new antimicrobial agents based on the structure of HQNO. Another area of interest is the study of the effects of HQNO on mammalian cells, particularly its potential as an immunomodulatory agent. Additionally, further research is needed to fully understand the mechanism of action of HQNO and its effects on bacterial metabolism and virulence.

Synthesis Methods

HQNO can be synthesized using various methods, including the reaction of 2-hydroxy-3-quinolinecarboxaldehyde with isobutylamine and 4-methoxybenzoyl chloride. The reaction is carried out in the presence of a suitable solvent and a catalyst. The yield of HQNO can be improved by optimizing the reaction conditions.

Scientific Research Applications

HQNO has been found to have a wide range of applications in scientific research. It has been shown to inhibit the growth of various bacterial species, including Pseudomonas aeruginosa, Staphylococcus aureus, and Escherichia coli. HQNO has also been found to have antifungal activity against Candida albicans. These properties make HQNO a potential candidate for the development of new antimicrobial agents.